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Compound of Interest

Compound Name:
6-Fluoro-3-hydroxy-4-

methoxyindazole

CAS No.: 887569-53-1

Cat. No.: B3295120

Get Quote

Executive Summary
6-fluoro-3-hydroxy-4-methoxyindazole represents a highly specialized pharmacophore, often

encountered in fragment-based drug discovery (FBDD) targeting kinases (e.g., VEGFR, FGFR)

or allosteric sites on ion channels. Its structural efficacy relies on a delicate interplay between

the hydrogen-bonding capability of the 3-hydroxy group (predominantly existing as the 3-oxo

tautomer), the steric and electronic influence of the 4-methoxy substituent, and the metabolic

blockade provided by the 6-fluoro atom.

This guide provides a rigorous, mechanism-first approach to designing bioisosteres for this

scaffold. It moves beyond simple "atom-swapping" to address the physicochemical and

thermodynamic realities of the indazole core, ensuring that modifications retain potency while

optimizing ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

Chemoinformatic & Structural Analysis
The Tautomeric Imperative
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The most critical feature of 3-hydroxyindazoles is their tautomeric equilibrium. While often

drawn as the enol (3-hydroxy) form in chemical databases, the thermodynamic reality in

solution and the solid state is an overwhelming preference for the keto (3-oxo) form, also

known as indazolinone.

Implication: The pharmacophore is not a simple phenol mimic; it is a cyclic amide mimic.

Donor/Acceptor Profile:

N1-H: Strong Hydrogen Bond Donor (HBD).

N2: Weak Hydrogen Bond Acceptor (HBA) in the enol form; non-existent in the keto form

(protonated or substituted).

C3=O: Strong Hydrogen Bond Acceptor (HBA).

Failure to account for this equilibrium leads to "dead" bioisosteres that lack the necessary

vectoral hydrogen bonding capability.

Substituent Effects[1][2][3]
4-Methoxy (4-OMe): Provides electron density to the ring system but, more importantly,

exerts a steric buttressing effect. It forces the N1-H or C3-substituents into specific

conformations, restricting bond rotation and reducing the entropic penalty of binding.

6-Fluoro (6-F): Increases lipophilicity (LogP) and blocks metabolic hydroxylation at the

electron-rich C6 position. It also lowers the pKa of the N1-H, making it a stronger H-bond

donor.

Physicochemical Profile (Predicted)
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Property Value Note

MW ~182.15 Da
Fragment-sized, high ligand

efficiency potential.

cLogP 1.8 - 2.2

Ideal for oral bioavailability;

amenable to lipophilic

bioisosteres.

pKa (N1-H) ~11.5
Weakly acidic; deprotonation

rare at physiological pH.

TPSA ~50 Å² Good membrane permeability.

Bioisosteric Design Strategy
Visualization of Strategic Pathways
The following diagram outlines the decision logic for modifying the scaffold.
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Figure 1: Decision tree for bioisosteric modification of the 6-fluoro-3-hydroxy-4-
methoxyindazole scaffold.

Core Replacements (Scaffold Hopping)
To retain the "cyclic amide" geometry while altering IP space or solubility:

Benzimidazol-2-one:
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Rationale: Replaces the C3 carbon with Nitrogen. This creates a cyclic urea.

Effect: Adds an extra H-bond donor (N3-H). Useful if the target pocket has an unsatisfied

backbone carbonyl nearby.

Indolin-2-one (Oxindole):

Rationale: Removes N2.

Effect: Eliminates the HBA at position 2. If N2 was not engaging the target, this scaffold is

often more metabolically stable and easier to synthesize.

Pyrazolo[3,4-b]pyridine:

Rationale: Introduction of a nitrogen at position 7 (aza-analog).

Effect: Significantly lowers LogP (improves solubility) and alters the pKa of the N1 proton.

3-Position Modifications
The 3-OH group is the primary interaction vector.

3-Amino (–NH2):

Bioisostere:[1][2][3][4] 6-fluoro-4-methoxy-1H-indazol-3-amine.

Mechanism:[5][6] Retains HBD/HBA capability but changes the angle and electronics. The

exocyclic amine can also be derivatized (ureas, amides) to reach into solvent channels.

3-Chloro/3-Bromo:

Mechanism:[5][6] If the 3-OH acts only as a space-filling group (rare), halogens provide a

lipophilic replacement.

3-Carboxamide:

Mechanism:[5][6] Extends the H-bonding network outward, useful for probing deep

pockets.
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Experimental Protocols
Protocol A: Synthesis of the 3-Amino Bioisostere
Since the 3-hydroxy compound is often a "dead end" chemically, converting it to the 3-amino

derivative opens a wider chemical space.

Objective: Convert 6-fluoro-4-methoxy-1H-indazol-3-ol to 6-fluoro-4-methoxy-1H-indazol-3-

amine.

Reagents:

Phosphorus oxychloride (

)

Hydrazine hydrate (

)

Ethanol/Pyridine

Step-by-Step Methodology:

Chlorination (Activation):

Dissolve 6-fluoro-4-methoxy-1H-indazol-3-ol (1.0 eq) in

(5.0 eq).

Add a catalytic amount of pyridine.

Reflux at 90°C for 4 hours. Monitor by TLC/LC-MS for the formation of the 3-chloro

intermediate.

Critical Step: Quench carefully on ice to avoid vigorous hydrolysis. Extract with DCM, dry

over

, and concentrate.
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Amination (Substitution):

Dissolve the crude 3-chloro intermediate in Ethanol (0.5 M).

Add Hydrazine hydrate (10.0 eq) or Ammonia in methanol (saturated).

Heat in a sealed tube at 100°C for 12-24 hours.

Purification: Concentrate and purify via reverse-phase HPLC (Water/Acetonitrile + 0.1%

Formic Acid).

Validation:

NMR: Disappearance of the C3-Cl shift; appearance of broad singlet (

) at ~5.0-6.0 ppm.

MS: M+1 peak shift corresponding to

(approx -18.5 Da shift).

Protocol B: Tautomer Identification Assay (UV-Vis/NMR)
To confirm which bioisostere mimics the active form, you must determine the tautomeric

preference of your analogs.

Methodology:

Solvent Screen: Prepare 50 µM solutions of the compound in solvents of varying polarity:

Cyclohexane (non-polar), Dichloromethane (medium), Methanol (polar protic), DMSO (polar

aprotic).

UV-Vis Analysis:

The Indazolinone (keto) form typically shows a bathochromic shift (red shift) compared to

the enol form due to extended conjugation with the carbonyl-like system.

Record
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in each solvent.

NMR Validation:

Run

-NMR in

.

Keto marker: Broad singlet at >11 ppm (N1-H) and N2-H (if applicable).

Enol marker: Sharp singlet for O-H (variable, but often distinct from amide NH).

Advanced:

-NMR shift of C3.[7] Keto form > 160 ppm; Enol form < 160 ppm.

Quantitative Comparison of Bioisosteres
The following table summarizes predicted shifts in properties when modifying the parent

scaffold.
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Bioisostere
Class

Example
Structure LogP pKa (Acid)

H-Bond
Potential

Primary
Utility

Parent

6-F-3-OH-4-

OMe-

Indazole

0 0
Donor/Accept

or

Baseline

Activity

Aza-analog

7-

Azaindazole

derivative

-0.8 -1.5 +1 Acceptor
Solubility

Improvement

Oxindole
6-F-4-OMe-

Oxindole
+0.3 +2.0

Loss of N2

Acceptor

Metabolic

Stability

Benzimidazol

one

6-F-4-OMe-

Benzimidazol

one

-0.5 +1.0 +1 Donor
Target Affinity

(H-bond)

Thio-analog

3-

Mercaptoinda

zole

+0.6 -2.0 Weak Donor

Metal

Chelation /

Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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